Cas no 90178-71-5 (4-(4-formylphenoxy)benzonitrile)

4-(4-formylphenoxy)benzonitrile structure
90178-71-5 structure
Product Name:4-(4-formylphenoxy)benzonitrile
CAS No:90178-71-5
MF:C14H9NO2
MW:223.226763486862
MDL:MFCD08276813
CID:792424
PubChem ID:24884524
Update Time:2024-10-26

4-(4-formylphenoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(4-formylphenoxy)-
    • 4-(4-CYANOPHENOXY)BENZALDEHYDE
    • 4-(4-Formylphenoxy)benzonitrile
    • 4-(4-cyano-phenoxy)-benzaldehyde
    • 4-(4-formyl-phenoxy)-benzonitrile
    • Benzonitrile,4-(4-formylphenoxy)
    • 4-(4-Formylphenoxy)benzonitrile (ACI)
    • 90178-71-5
    • W17758
    • DTXSID40346651
    • 4-[4-Cyanophenoxy]benzaldehyde
    • AS-8700
    • 4-(4-Formylphenoxy)benzonitrile, 96%
    • Z335440822
    • 4-(4-Formylphenoxy)benzonitrile #
    • SCHEMBL505351
    • CS-0060258
    • EN300-7360813
    • DB-078601
    • 4-(4-FORMYLPHENOXY)BENZONITRILE 96
    • MFCD08276813
    • AKOS000260457
    • 4-(4-formylphenoxy)benzonitrile
    • MDL： MFCD08276813
    • Inchi： 1S/C14H9NO2/c15-9-11-1-5-13(6-2-11)17-14-7-3-12(10-16)4-8-14/h1-8,10H
    • InChI Key： PYODQZCRZBCXPW-UHFFFAOYSA-N
    • SMILES： N#CC1C=CC(OC2C=CC(C=O)=CC=2)=CC=1

Computed Properties

  • Exact Mass: 223.06300
  • Monoisotopic Mass: 223.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • Density: 1.24
  • Melting Point: 88-93 °C
  • Boiling Point: 391.5°C at 760 mmHg
  • Flash Point: 171.3°C
  • Refractive Index: 1.615
  • PSA: 50.09000
  • LogP: 3.16308

4-(4-formylphenoxy)benzonitrile Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H317-H319
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36-43
  • Safety Instruction： S26; S36/37
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36; R43

4-(4-formylphenoxy)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-(4-formylphenoxy)benzonitrile Pricemore >>

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4-(4-formylphenoxy)benzonitrile Production Method

Production Method 1

459-57-4 459-57-4
767-00-0 767-00-0
90178-71-5 90178-71-5
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  16 h, rt → 100 °C; 100 °C → rt
1.2 Reagents: Water ;  rt
Reference
Discovery of novel cytochrome bc1 complex inhibitor based on natural product neopeltolide
Chen, Tao; Zhang, Rui; Wang, Yu-Xia; Gao, Meng-Qi; Chen, Qiong; et al, Letters in Drug Design & Discovery, 2022, 19(4), 263-268

Production Method 2

555-16-8 555-16-8
126747-14-6 126747-14-6
90178-71-5 90178-71-5
Reaction Conditions
1.1 Reagents: Cesium carbonate ,  Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Catalysts: Cupric acetate Solvents: Dimethylformamide ;  rt; 48 h, 100 °C
Reference
Ligand-free copper-catalyzed coupling of nitroarenes with arylboronic acids
Zhang, Jilei; Chen, Jiuxi; Liu, Miaochang; Zheng, Xingwang; Ding, Jinchang; et al, Green Chemistry, 2012, 14(4), 912-916

Production Method 3

1194-02-1 1194-02-1
123-08-0 123-08-0
90178-71-5 90178-71-5
Reaction Conditions
1.1 Reagents: Potassium carbonate
Reference
19F- and 18F-arene deoxyfluorination via organic photoredox-catalysed polarity-reversed nucleophilic aromatic substitution
Tay, Nicholas E. S. ; Chen, Wei ; Levens, Alison ; Pistritto, Vincent A. ; Huang, Zeng ; et al, Nature Catalysis, 2020, 3(9), 734-742

Production Method 4

150-76-5 150-76-5
623-00-7 623-00-7
90178-71-5 90178-71-5
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Dimethyl sulfoxide ;  160 °C
Reference
4-(Phenoxy) and 4-(benzyloxy)benzamides as potent and selective inhibitors of mono-ADP-ribosyltransferase PARP10/ARTD10
Murthy, Sudarshan; Desantis, Jenny; Verheugd, Patricia; Maksimainen, Mirko M.; Venkannagari, Harikanth; et al, European Journal of Medicinal Chemistry, 2018, 156, 93-102

Production Method 5

555-16-8 555-16-8
767-00-0 767-00-0
90178-71-5 90178-71-5
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Bis[μ-[1,4-benzenedicarboxylato(2-)-κO1:κO′1]](1,4-diazabicyclo[2.2.2]octane-κN1… Solvents: Dimethylformamide ;  2 h, 100 °C
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Ligand-Free Copper-Catalyzed Coupling of Phenols with Nitroarenes by using a Metal-Organic Framework as a Robust and Recoverable Catalyst
Phan, Nam T. S.; Nguyen, Tung T.; Nguyen, Vu T.; Nguyen, Khoa D., ChemCatChem, 2013, 5(8), 2374-2381

Production Method 6

1194-02-1 1194-02-1
123-08-0 123-08-0
90178-71-5 90178-71-5
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  rt → 160 °C; 3 h, 150 - 160 °C; cooled
Reference
Synthesis and Biological Evaluation of Botulinum Neurotoxin A Protease Inhibitors
Li, Bing; Pai, Ramdas; Cardinale, Steven C.; Butler, Michelle M.; Peet, Norton P.; et al, Journal of Medicinal Chemistry, 2010, 53(5), 2264-2276

Production Method 7

459-57-4 459-57-4
767-00-0 767-00-0
90178-71-5 90178-71-5
Reaction Conditions
Reference
Syntheses of antimicrobial biscationic 2-(phenoxyphenyl)indoles and -1-benzofurans
Dann, Otto; Ruff, Juergen; Wolff, Hans Peter; Griessmeier, Helmut, Liebigs Annalen der Chemie, 1984, (3), 409-25

Production Method 8

623-00-7 623-00-7
123-08-0 123-08-0
90178-71-5 90178-71-5
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  12 h, 154 °C
Reference
Novel benzofuran inhibitors of human mitogen-activated protein kinase phosphatase-1
Lazo, John S.; Nunes, Ruth; Skoko, John J.; Queiroz de Oliveira, Pierre E.; Vogt, Andreas; et al, Bioorganic & Medicinal Chemistry, 2006, 14(16), 5643-5650

Production Method 9

555-16-8 555-16-8
767-00-0 767-00-0
90178-71-5 90178-71-5
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Diaqua[μ-[2,5-di(hydroxy-κO)-1,4-benzenedicarboxylato(4-)-κO1:κO4]]dicopper Solvents: Dimethylformamide ;  5 min, 120 °C
Reference
A recyclable Cu-MOF-74 catalyst for the ligand-free O-arylation reaction of 4-nitrobenzaldehyde and phenol
Leo, Pedro; Orcajo, Gisela; Briones, David; Calleja, Guillermo; Sanchez-Sanchez, Manuel; et al, Nanomaterials, 2017, 7(6), 149/1-149/15

4-(4-formylphenoxy)benzonitrile Raw materials

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4-(4-formylphenoxy)benzonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:90178-71-5)4-(4-formylphenoxy)benzonitrile
Order Number:A1093660
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:10
Price ($):256.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:90178-71-5)4-(4-formylphenoxy)benzonitrile
A1093660
Purity:99%
Quantity:5g
Price ($):256.0
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